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Compound of Interest

Compound Name: Gabapentin-d10

Cat. No.: B12047118

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the analytical methodologies and

certification parameters for Gabapentin-d10, a deuterated internal standard crucial for the

accurate quantification of Gabapentin in various matrices. This document outlines the key

quality attributes, experimental protocols for their assessment, and a typical workflow for the

quality control of this certified reference material.

Core Concepts in the Certification of Gabapentin-
d10
The certification of Gabapentin-d10 as a reference standard hinges on the rigorous evaluation

of its identity, purity, and isotopic enrichment. These parameters are essential to ensure its

suitability for use in sensitive analytical techniques such as liquid chromatography-tandem

mass spectrometry (LC-MS/MS), where it serves as an internal standard to correct for

variations in sample preparation and instrument response.

A Certificate of Analysis (CoA) for Gabapentin-d10 summarizes the results of these quality

control tests, providing researchers with the necessary data to confidently use the material in
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their studies. The following sections detail the typical data presented in a CoA and the

experimental protocols used to generate this information.

Quantitative Data Summary
The following tables summarize the typical quantitative data found on a Certificate of Analysis

for Gabapentin-d10.

Table 1: Identity and General Properties

Parameter Specification

Chemical Name
1-(Aminomethyl-d2)cyclohexane-1,3,3,4,4,5,5-

d7-acetic acid

CAS Number 1126623-20-8

Molecular Formula C₉H₇D₁₀NO₂

Molecular Weight 181.30 g/mol

Appearance White to off-white solid

Solubility Soluble in Methanol

Table 2: Purity and Isotopic Enrichment

Analytical Test Method Result

Chemical Purity HPLC-MS ≥98%

Isotopic Enrichment ¹H NMR Spectroscopy ≥99 atom % D

Deuterium Incorporation Mass Spectrometry
Consistent with ≥99% isotopic

purity

Table 3: Residual Solvents
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Solvent Method
Specification (ICH
Q3C)

Result

Methanol Headspace GC-MS < 3000 ppm Conforms

Other process-related

solvents
Headspace GC-MS As per ICH Q3C Not Detected

Experimental Protocols
Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided

below.

Determination of Chemical Purity by High-Performance
Liquid Chromatography-Mass Spectrometry (HPLC-MS)
Objective: To determine the chemical purity of Gabapentin-d10 and to identify and quantify any

impurities.

Instrumentation:

HPLC system with a UV detector and a mass spectrometer (e.g., single quadrupole or triple

quadrupole).

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Formic acid in Water.

Mobile Phase B: 0.1% Formic acid in Acetonitrile.

Gradient: A typical gradient would start with a high percentage of Mobile Phase A, gradually

increasing the percentage of Mobile Phase B to elute the analyte and any less polar

impurities.

Flow Rate: 1.0 mL/min.
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Column Temperature: 30 °C.

Injection Volume: 10 µL.

UV Detection: 210 nm.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive mode.

Scan Mode: Full scan to detect all ions and Selected Ion Monitoring (SIM) for the [M+H]⁺ of

Gabapentin-d10 (m/z 182.2) and any known impurities.

Procedure:

Standard Preparation: A standard solution of Gabapentin-d10 is prepared in the mobile

phase at a known concentration (e.g., 1 mg/mL).

Sample Analysis: The standard solution is injected into the HPLC-MS system.

Data Analysis: The chromatogram is analyzed to determine the peak area of Gabapentin-
d10 and any impurity peaks. The percentage purity is calculated by dividing the peak area of

the main component by the total peak area of all components.

Determination of Isotopic Enrichment by Nuclear
Magnetic Resonance (¹H NMR) Spectroscopy
Objective: To determine the isotopic enrichment of deuterium in Gabapentin-d10.

Instrumentation:

NMR Spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

A known amount of Gabapentin-d10 is dissolved in a suitable deuterated solvent (e.g.,

Methanol-d4).
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NMR Parameters:

Nucleus: ¹H.

Number of Scans: 16 or more to achieve a good signal-to-noise ratio.

Relaxation Delay: 5 seconds.

Procedure:

The prepared sample is placed in the NMR spectrometer and the ¹H NMR spectrum is

acquired.

The spectrum is analyzed to identify and integrate the signals corresponding to the residual

protons in the deuterated positions.

The isotopic enrichment is calculated by comparing the integrals of the residual proton

signals to the integral of a non-deuterated internal standard or a known non-deuterated

portion of the molecule.

Analysis of Residual Solvents by Headspace Gas
Chromatography-Mass Spectrometry (GC-MS)
Objective: To identify and quantify residual solvents in the Gabapentin-d10 material.

Instrumentation:

Gas chromatograph with a headspace autosampler and a mass spectrometer detector.

GC Conditions:

Column: A column suitable for volatile organic compounds analysis (e.g., DB-624 or

equivalent).

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: A temperature gradient is used to separate the different

solvents, for example, starting at 40°C and ramping up to 240°C.
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Injector Temperature: 250 °C.

Headspace Conditions:

Vial Equilibration Temperature: 80 °C.

Vial Equilibration Time: 30 minutes.

MS Conditions:

Ionization Mode: Electron Ionization (EI).

Scan Mode: Full scan to identify all volatile components.

Procedure:

Standard Preparation: A standard solution containing known amounts of the potential

residual solvents is prepared in a suitable solvent.

Sample Preparation: A known amount of Gabapentin-d10 is weighed into a headspace vial.

Analysis: The headspace vials containing the sample and standards are placed in the

autosampler and analyzed by GC-MS.

Data Analysis: The peaks in the sample chromatogram are identified by comparing their

mass spectra and retention times with those of the standards. The concentration of each

residual solvent is then quantified.

Mandatory Visualizations
The following diagrams illustrate key workflows and relationships in the analysis of

Gabapentin-d10.
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Quality Control Workflow for Gabapentin-d10
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Caption: Quality control workflow for Gabapentin-d10 certification.
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HPLC-MS Purity Analysis Workflow

Sample Preparation:
Dissolve Gabapentin-d10

in Mobile Phase

HPLC Separation:
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Caption: Workflow for determining the chemical purity of Gabapentin-d10 by HPLC-MS.
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Isotopic Enrichment Determination Logic

Dissolve Gabapentin-d10
in Deuterated Solvent

Acquire ¹H NMR Spectrum
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Click to download full resolution via product page

Caption: Logical pathway for the determination of isotopic enrichment in Gabapentin-d10.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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